Cas no 6998-60-3 (Rifogal)

Rifogal Properties

Names and Identifiers

• RIFAMYCIN SV
• 17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-21-acetate
• rifamicinesv
• rifamycin
• rifocin
• rifocyn
• Rifamycin S-Na
• (12S,3E,5S,13E,15Z)-7t-acetoxy-15,6,9,9c,11t-pentahydroxy-5r-methoxy-12,4,6t,8c,10c,12t,16-heptamethyl-2-oxa-18-aza-1(2,7)-naphtho[2,1-b]furana-cyclooctadecaphane-3,13,15-triene-11,17-dione
• Acetic acid,((1,2-dihydro-5,6,17,19,21-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-2,7-(epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-9-yl)oxy)-,21-acetate,1,2,2-tripropylhydrazide
• rifamycin-S
• CHEBI:26580
• D06AX15
• CHEMBL437765
• Aemcolo
• SR-01000872597
• (pentahydroxy-methoxy-heptamethyl-dioxo-[?]yl) acetate
• 6998-60-3
• Rifamycinum
• DTXCID9012014
• LMPK05000005
• S02AA12
• Rifamycinum [INN-Latin]
• DTXSID1032014
• Rifamicina
• CB-01-11
• (7S,11S,12R,13S,14R,15R,16R,17S,18S,19Z,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.1^{4,7}.0^{5,28}]triaconta-1,3,5(28),9,19,21,25(29),26-octaen-13-yl acetate
• Rifamicine SV
• (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-21-yl acetate
• AKOS024281286
• D02549
• RIFAMYCIN [USAN]
• DU69T8ZZPA
• rifamycin-sv
• CHEBI:29673
• (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca(1,11,13)trienoimino)naphtho(2,1-b)furan-21-yl acetate
• Rifamycine
• DB11753
• SR-01000872597-1
• 15105-92-7
• GTPL4570
• HY-B1907A
• 2,7-(Epoxy[1,11,13]pentadecatrienoimino)naphtho[2,1-b]furan-1,11(2H)-dione, 21-(acetyloxy)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-, (2S,16S,17S,18R,19R,20R,21S,22R,23S)-
• J04AB03
• 2,7-(Epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione, 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-, 21-acetate
• CS-0092130
• Rifomycin SV
• RIFOMYCIN
• Rifamycin SV, an antibiotic produced by certain strains of Streptomyces mediterranei, or the same substance produced by any other means
• A07AA13
• RIFAMYCIN SV [EP IMPURITY]
• NSC133100
• Rifamycin (USAN/INN)
• (7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-Pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25(29),26-octaen-13-yl acetate
• Rifamicina (INN-Spanish)
• SCHEMBL151824
• M-14
• RIFAMYCIN SV [MI]
• Q26270990
• 6998-60-3 (free acid)
• RIFAMYCIN [INN]
• RIFAMYCIN [WHO-DD]
• HJYYPODYNSCCOU-ODRIEIDWSA-N
• UNII-DU69T8ZZPA
• Rifamycine [INN-French]
• RIFAMYCIN SV (EP IMPURITY)
• RIFAXIMIN IMPURITY C [EP IMPURITY]
• 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-2,7-(Epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione 21-acetate
• RIFAXIMIN IMPURITY C (EP IMPURITY)
• 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-2,7-(epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2-H)-dione, 21-acetate
• EINECS 230-273-3
• Rifamycin [USAN:INN:BAN:DCF]
• [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
• Rifamicina [INN-Spanish]
• Rifamycine (INN-French)
• (7S,11S,13S,17S,18S,12R,14R,15R,16R)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7 ,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.1<4, 7>.0<5,28>]triaconta-1(28),2,4,9,19,21,25(29),26-octaen-13-yl acetate
• Rifamycinum (INN-Latin)
• Tuborin
• BDBM50391000
• GLXC-20256
• +Expand

• MDL： MFCD01741300
• InChIKey： HJYYPODYNSCCOU-ODRIEIDWSA-N
• Inchi： InChI=1S/C37H47NO12/c1-16-11-10-12-17(2)36(46)38-23-15-24(40)26-27(32(23)44)31(43)21(6)34-28(26)35(45)37(8,50-34)48-14-13-25(47-9)18(3)33(49-22(7)39)20(5)30(42)19(4)29(16)41/h10-16,18-20,25,29-30,33,40-44H,1-9H3,(H,38,46)/b11-10+,14-13+,17-12-/t16-,18+,19+,20+,25-,29-,30+,33+,37-/m0/s1
• SMILES： [C@H]1(C)[C@@H]([C@@H]([C@H](C=CO[C@]2(OC=3C(C2=O)=C4C(C(=C(NC(C(=CC=C[C@H](C)[C@@H]([C@@H](C)[C@H]1O)O)C)=O)C=C4O)O)=C(C3C)O)C)OC)C)OC(=O)C

Computed Properties

• Exact Mass: 697.31000
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 3
• Monoisotopic Mass: 90.031694
• Heavy Atom Count: 50
• Complexity: 43.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 4.89210
• PSA: 201.31000
• Refractive Index: 1.5350 (estimate)
• Boiling Point: 701.9°C (rough estimate)
• Melting Point: 300° (dec 140°)
• Specific Rotation: D20 -4° (methanol)
• Density: 1.2275 (rough estimate)

Rifogal Security Information

• Toxicity：LD50 in mice (mg/kg): 550 i.v.; 625 i.p.; 2120 orally (Bergamini, Fowst)

Rifogal Customs Data

• HS CODE：2941903000
• Customs Data：

  China Customs Code:

  2941903000